8-(4-benzylpiperidin-1-yl)-3-methyl-7-(2-((5-methyl-1,3,4-thiadiazol-2-yl)thio)ethyl)-1H-purine-2,6(3H,7H)-dione

• IUPAC Name: 8-(4-benzylpiperidin-1-yl)-3-methyl-7-[2-[(5-methyl-1,3,4-thiadiazol-2-yl)sulfanyl]ethyl]purine-2,6-dione
• InChI: InChI=1S/C23H27N7O2S2/c1-15-26-27-23(34-15)33-13-12-30-18-19(28(2)22(32)25-20(18)31)24-21(30)29-10-8-17(9-11-29)14-16-6-4-3-5-7-16/h3-7,17H,8-14H2,1-2H3,(H,25,31,32)
• InChI Key: KDZCLNWYQKXWBL-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN=C(S1)SCCN2C3=C(N=C2N4CCC(CC4)CC5=CC=CC=C5)N(C(=O)NC3=O)C
• Molecular Formula: C23H27N7O2S2
• Molecular Weight: 497.6 g/mol

Description

8-(4-benzylpiperidin-1-yl)-3-methyl-7-(2-((5-methyl-1,3,4-thiadiazol-2-yl)thio)ethyl)-1H-purine-2,6(3H,7H)-dione is a useful research compound. Its molecular formula is C23H27N7O2S2 and its molecular weight is 497.64. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Activity

• Synthesis Techniques : Research indicates the synthesis of substituted pyridines and purines, including structures similar to the specified compound. These compounds are synthesized from corresponding pyridines and purines (Kim et al., 2004).
• Biological Activity : Studies have demonstrated the potential biological activities of these synthesized compounds. They have been evaluated for effects on triglyceride accumulation in vitro and for hypoglycemic and hypolipidemic activity in vivo (Kim et al., 2004).

Pharmacological Potential

• Antidepressant and Anxiolytic Properties : A study highlights the potential psychotropic activity of purine-2,6-dione derivatives. These compounds have been evaluated as 5-HT1A, 5-HT2A, and 5-HT7 receptor ligands, showing promising antidepressant and anxiolytic-like activities (Chłoń-Rzepa et al., 2013).

Antidiabetic Agents

• Hypoglycemic Activities : Some studies have focused on the synthesis of compounds with the thiazolidine-2,4-dione structure for their potential as antidiabetic agents. These studies indicate significant hypoglycemic and hypolipidemic activities in genetically diabetic mice (Sohda et al., 1982).

Analgesic Activity

• Pain Management : Research has also been conducted on purine derivatives for their analgesic and anti-inflammatory effects. Some compounds have shown significant activity in in vivo models, indicating their potential as new classes of analgesic and anti-inflammatory agents (Zygmunt et al., 2015).

Cancer Research

• Anticancer Properties : Thiazolidine derivatives have been studied for their effects on cancer cells. Some compounds have demonstrated the ability to induce apoptosis in cancer cells and inhibit DNA topoisomerase I activity, suggesting potential applications in cancer treatment (Barros et al., 2013).